Cas no 1017463-76-1 (1-(2-Chloro-7-fluoroquinolin-3-yl)ethanone)

• Product Name: 1-(2-Chloro-7-fluoroquinolin-3-yl)ethanone
• CAS No: 1017463-76-1
• MF: C₁₁H₇ClFNO
• MW: 223.630785226822
• CID: 4822102
• PubChem ID: 24276110
• Update Time: 2026-02-27

1-(2-Chloro-7-fluoroquinolin-3-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-7-fluoroquinolin-3-yl)ethanone
• 1-(2-chloro-7-fluoroquinolin-3-yl)ethan-1-one
• Ethanone, 1-(2-chloro-7-fluoro-3-quinolinyl)-
• SB18455
• 1-(2-Chloro-7-fluoroquinolin-3-yl)ethanone

• Inchi： 1S/C11H7ClFNO/c1-6(15)9-4-7-2-3-8(13)5-10(7)14-11(9)12/h2-5H,1H3
• InChI Key： WIZFTUDZVTUDPQ-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C)=O)C=C2C=CC(=CC2=N1)F

Computed Properties

• Exact Mass: 223.0200197g/mol
• Monoisotopic Mass: 223.0200197g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 30

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on 1-(2-Chloro-7-fluoroquinolin-3-yl)ethanone

Introduction to 1-(2-Chloro-7-fluoroquinolin-3-yl)ethanone (CAS No. 1017463-76-1)

1-(2-Chloro-7-fluoroquinolin-3-yl)ethanone, identified by its Chemical Abstracts Service (CAS) number 1017463-76-1, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic ketone derivative has garnered attention due to its structural uniqueness and potential biological activities. The compound features a quinoline core substituted with chloro and fluoro groups, which are known to modulate electronic properties and enhance binding affinity to biological targets. The presence of an ethanone moiety at the 3-position further extends its utility in synthetic chemistry and drug design.

The quinoline scaffold is a privileged structure in medicinal chemistry, widely recognized for its role in the development of antimicrobial, antimalarial, and anticancer agents. The introduction of electron-withdrawing chloro and fluorine atoms at specific positions on the quinoline ring enhances the compound's pharmacophoric properties. Specifically, the 2-chloro group increases lipophilicity while the 7-fluoro group improves metabolic stability, making it an attractive candidate for further pharmacological exploration.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 1-(2-chloro-7-fluoroquinolin-3-yl)ethanone and biological macromolecules. Studies suggest that the compound exhibits promising binding affinity to enzymes and receptors involved in inflammatory pathways. This has led to investigations into its potential as an anti-inflammatory agent, with preliminary findings indicating efficacy comparable to existing therapeutics but with improved selectivity.

In addition to its therapeutic potential, 1-(2-chloro-7-fluoroquinolin-3-yl)ethanone serves as a valuable intermediate in the synthesis of more complex molecules. Its reactive ketone group allows for further functionalization via condensation reactions, alkylation, or oxidation processes. This versatility makes it a cornerstone in the development of novel drug candidates targeting neurological disorders, where precise molecular modifications are crucial for optimizing bioavailability and therapeutic efficacy.

The synthesis of 1-(2-chloro-7-fluoroquinolin-3-yl)ethanone involves multi-step organic transformations, beginning with the functionalization of a quinoline precursor. Key steps include halogenation at the 2- and 7-positions followed by condensation with acetyl chloride or an equivalent reagent to introduce the ethanone functionality. Advances in green chemistry have led to the exploration of catalytic methods that reduce waste and improve yields, aligning with sustainable pharmaceutical practices.

One of the most compelling aspects of 1-(2-chloro-7-fluoroquinolin-3-yl)ethanone is its role in addressing emerging challenges in drug resistance. The structural features present in this compound—such as the chloro and fluoro substituents—have been shown to confer resistance against degradation pathways commonly exploited by pathogens. This resilience makes it a promising candidate for next-generation therapeutics designed to combat resistant strains of bacteria and other microorganisms.

The pharmacokinetic profile of 1-(2-chloro-7-fluoroquinolin-3-yl)ethanone has been extensively studied using advanced metabolomic techniques. These studies have revealed that the compound exhibits moderate solubility in water but high solubility in lipids, suggesting potential oral bioavailability and efficient penetration into cellular compartments. Additionally, preliminary toxicological assessments indicate low toxicity at therapeutic doses, reinforcing its safety profile for further clinical development.

Future directions in research on 1-(2-chloro-7-fluoroquinolin-3-yl)ethanone include exploring its role in combination therapies. By pairing this compound with other agents that target different pathways, researchers aim to achieve synergistic effects that could enhance treatment outcomes for chronic diseases such as cancer and autoimmune disorders. The quinoline core also opens avenues for exploring its interaction with nucleic acids, potentially leading to applications in gene therapy or antisense drug development.

The integration of artificial intelligence (AI) into drug discovery has accelerated the identification of novel derivatives of 1-(2-chloro-7-fluoroquinolin-3-yl)ethanone. Machine learning algorithms predict structural modifications that could improve pharmacological properties while minimizing off-target effects. This high-throughput approach has already led to several promising candidates entering preclinical testing, demonstrating the power of interdisciplinary collaboration between chemists, biologists, and computer scientists.

In conclusion, 1-(2-chloro-7-fluoroquinolin-3-yl)ethanone (CAS No. 1017463-76-1) represents a fascinating compound with broad applications in pharmaceutical research. Its unique structural features make it a versatile building block for drug design, while its demonstrated biological activity suggests potential therapeutic uses across multiple disease areas. As research continues to uncover new insights into its mechanisms of action and synthetic possibilities, this compound is poised to play a pivotal role in shaping future treatments.